Cas no 91351-66-5 (L-Alanine, N-(N-L-valylglycyl)-)

• Product Name: L-Alanine, N-(N-L-valylglycyl)-
• CAS No: 91351-66-5
• MF: C₁₀H₁₉N₃O₄
• MW: 245.275562524796
• CID: 787843
• PubChem ID: 44232491
• Update Time: 2025-04-19

L-Alanine, N-(N-L-valylglycyl)- Chemical and Physical Properties

Names and Identifiers

• L-Alanine, N-(N-L-valylglycyl)-
• (2S)-2-[[2-[[(2S)-2-amino-3-methylbutanoyl]amino]acetyl]amino]propanoic acid
• Val-Gly-Ala
• DTXSID10657983
• L-Valyl-glycyl-L-alanine
• Valyl-glycyl-alanine
• Valyl-glycyl-alanin
• 91351-66-5
• L-Valylglycyl-L-alanine
• AKOS021281339
• CHEBI:166193
• SCHEMBL18613829

• Inchi： 1S/C10H19N3O4/c1-5(2)8(11)9(15)12-4-7(14)13-6(3)10(16)17/h5-6,8H,4,11H2,1-3H3,(H,12,15)(H,13,14)(H,16,17)/t6-,8-/m0/s1
• InChI Key： CELJCNRXKZPTCX-XPUUQOCRSA-N
• SMILES： O=C([C@H](C(C)C)N)NCC(N[C@H](C(=O)O)C)=O

Computed Properties

• Exact Mass: 245.138
• Monoisotopic Mass: 245.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122A^2
• XLogP3: -2.9